Cas no 2097996-52-4 (Tert-butyl (4-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)cyclohexyl)carbamate)

• Product Name: Tert-butyl (4-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)cyclohexyl)carbamate
• CAS No: 2097996-52-4
• MF: C₁₄H₂₄N₄O₃
• MW: 296.365363121033
• CID: 5041115
• Update Time: 2025-06-25

Tert-butyl (4-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)cyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)cyclohexyl)carbamate
• tert-butyl N-[4-[4-(hydroxymethyl)triazol-1-yl]cyclohexyl]carbamate
• Tert-butyl (4-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)cyclohexyl)carbamate

• Inchi： 1S/C14H24N4O3/c1-14(2,3)21-13(20)15-10-4-6-12(7-5-10)18-8-11(9-19)16-17-18/h8,10,12,19H,4-7,9H2,1-3H3,(H,15,20)
• InChI Key： MNYZEJBMSOCLOI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CC1)N1C=C(CO)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• XLogP3: 0.8
• Topological Polar Surface Area: 89.3

Additional information on Tert-butyl (4-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)cyclohexyl)carbamate

Introduction to Tert-butyl (4-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)cyclohexyl)carbamate (CAS No. 2097996-52-4)

Tert-butyl (4-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)cyclohexyl)carbamate, with the CAS number 2097996-52-4, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of Tert-butyl (4-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)cyclohexyl)carbamate incorporates several key functional groups that contribute to its potential therapeutic applications. The presence of a cyclohexyl moiety provides steric stability and influences the compound's solubility and bioavailability. Additionally, the triazole ring, a well-known pharmacophore in medicinal chemistry, enhances the molecule's interaction with biological targets. The hydroxymethyl group and the carbamate moiety further contribute to the compound's reactivity and binding affinity.

In recent years, there has been a growing interest in the development of novel compounds that target inflammation and immune modulation. Tert-butyl (4-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)cyclohexyl)carbamate has shown potential in preclinical studies as an inhibitor of certain enzymes involved in inflammatory pathways. Specifically, its ability to modulate the activity of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes has been explored. These enzymes are critical in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

The synthesis of Tert-butyl (4-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)cyclohexyl)carbamate involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the triazole ring through cycloaddition reactions and subsequent functionalization with the cyclohexyl and carbamate groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

One of the most compelling aspects of Tert-butyl (4-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)cyclohexyl)carbamate is its potential as a lead compound for further drug development. Researchers have identified several analogs with improved pharmacokinetic profiles and enhanced biological activity. These analogs have been synthesized by modifying various substituents on the parent molecule. For instance, changes in the length or nature of the alkyl chains attached to the triazole ring have significantly affected the compound's potency and selectivity.

The pharmacological properties of Tert-butyl (4-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)cyclohexyl)carbamate have been evaluated in various in vitro and in vivo models. Studies have demonstrated its ability to reduce inflammation and pain without causing significant side effects. This makes it an attractive candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its potential role in cancer therapy has not been overlooked. Preliminary findings suggest that it may inhibit tumor growth by interfering with key signaling pathways involved in cell proliferation and survival.

The chemical stability of Tert-butyl (4-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)cyclohexyl)carbamate is another critical factor that influences its suitability for pharmaceutical applications. The compound has been found to be stable under standard storage conditions but may degrade under extreme pH conditions or prolonged exposure to light. To ensure long-term stability, appropriate formulation strategies have been developed. These include encapsulation techniques and the use of stabilizing agents that protect the active ingredient from degradation.

In conclusion, Tert-butyl (4-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)cyclohexyl)carbamate (CAS No. 2097996-52-4) is a promising compound with significant therapeutic potential. Its unique structural features make it an excellent candidate for further research and development in pharmaceutical chemistry. As our understanding of biological pathways continues to evolve, compounds like this one will play a crucial role in addressing complex diseases and improving patient outcomes.